Cas no 944900-51-0 (1-[2-methoxy-5-(trifluoromethyl)pyridin-3-yl]ethanone)

1-[2-methoxy-5-(trifluoromethyl)pyridin-3-yl]ethanone structure
944900-51-0 structure
Product Name:1-[2-methoxy-5-(trifluoromethyl)pyridin-3-yl]ethanone
CAS No:944900-51-0
MF:C9H8F3NO2
MW:219.160532951355
MDL:MFCD10696256
CID:1984329
PubChem ID:53423580
Update Time:2025-04-21

1-[2-methoxy-5-(trifluoromethyl)pyridin-3-yl]ethanone Chemical and Physical Properties

Names and Identifiers

    • 1-[2-methoxy-5-(trifluoromethyl)pyridin-3-yl]ethanone
    • 1-(5-(Trifluoromethyl)-2-methoxypyridin-3-yl)ethanone
    • ETHANONE, 1-[2-METHOXY-5-(TRIFLUOROMETHYL)-3-PYRIDINYL]-
    • 1-[2-Methoxy-5-(trifluoromethyl)pyridin-3-yl]ethan-1-one
    • BL010241
    • DTXSID00698345
    • 944900-51-0
    • AB56886
    • MFCD10696256
    • 1-(2-METHOXY-5-TRIFLUOROMETHYL-PYRIDIN-3-YL)-ETHANONE
    • 1-(2-Methoxy-5-(trifluoromethyl)pyridin-3-yl)ethanone
    • MDL: MFCD10696256
    • Inchi: 1S/C9H8F3NO2/c1-5(14)7-3-6(9(10,11)12)4-13-8(7)15-2/h3-4H,1-2H3
    • InChI Key: LHFULBDACFZZOW-UHFFFAOYSA-N
    • SMILES: FC(C1=CN=C(C(C(C)=O)=C1)OC)(F)F

Computed Properties

  • Exact Mass: 219.05071298Da
  • Monoisotopic Mass: 219.05071298Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 3
  • Complexity: 242
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.7
  • Topological Polar Surface Area: 39.2Ų

1-[2-methoxy-5-(trifluoromethyl)pyridin-3-yl]ethanone Pricemore >>

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